Cas no 94247-35-5 ((2-ethylhexanoato-O)(neodecanoato-O)calcium)
94247-35-5 structure
Product Name:(2-ethylhexanoato-O)(neodecanoato-O)calcium
CAS No:94247-35-5
MF:C18H34CaO4
MW:354.538165569305
CID:1983462
PubChem ID:71300532
Update Time:2025-04-21
(2-ethylhexanoato-O)(neodecanoato-O)calcium Chemical and Physical Properties
Names and Identifiers
-
- (2-ethylhexanoato-O)(neodecanoato-O)calcium
- calcium,7,7-dimethyloctanoate,2-ethylhexanoate
- 94247-35-5
- EINECS 304-213-2
-
- Inchi: 1S/C10H20O2.C8H16O2.Ca/c1-10(2,3)8-6-4-5-7-9(11)12;1-3-5-6-7(4-2)8(9)10;/h4-8H2,1-3H3,(H,11,12);7H,3-6H2,1-2H3,(H,9,10);/q;;+2/p-2
- InChI Key: MSIPDJMTPFJWCS-UHFFFAOYSA-L
- SMILES: [Ca+2].[O-]C(C(CC)CCCC)=O.[O-]C(CCCCCC(C)(C)C)=O
Computed Properties
- Exact Mass: 354.2083004Da
- Monoisotopic Mass: 354.2083004Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 13
- Complexity: 298
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.3Ų
(2-ethylhexanoato-O)(neodecanoato-O)calcium Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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